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Compound of Interest

Compound Name: 2-(4-nitrophenyl)-1H-indole

Cat. No.: B10962499

Get Quote

\ J

Part 1: Chemical Identity & Physicochemical
Profile[1][2][3]

The compound 2-(4-nitrophenyl)indole represents a fusion of the indole nucleus with a para-
nitro-substituted phenyl ring at the C2 position. This structural motif serves as a critical
intermediate in the synthesis of bioactive agents, including tubulin polymerization inhibitors and
COX-2 inhibitors.
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Parameter

Specification

IUPAC Name

2-(4-nitrophenyl)-1H-indole

Common Synonyms

2-(p-nitrophenyl)indole; 2-(4-Nitro-phenyl)-1H-

indole

CAS Registry Number

40015-09-6

SMILES

C1=CC=C2C(=C1)C=C(N2)C3=CC=C(C=C3)
[O-]

InChl Key

XQPZWUIUINRL-UHFFFAOYSA-N

itative Physicochemical Data[8][9]

Property Value Unit Sourcel/Calculation

Molecular Formula C14H10N202 - Stoichiometry

Molecular Weight 238.24 g/mol Average Mass

Exact Mass 238.0742 Da Monoisotopic

Physical State Solid (Crystalline) - Observed

Color Yellow to Orange - Nitro-conjugation
effect

LogP (Predicted) ~3.6 - Lipophilicity Index

H-Bond Donors 1 - Indole N-H

H-Bond Acceptors 2 - Nitro group (-NO2)

Part 2: Synthesis & Reaction Mechanisms

The most robust and scalable method for synthesizing 2-(4-nitrophenyl)indole is the Fischer

Indole Synthesis. This acid-catalyzed rearrangement allows for the regioselective formation of

the indole core from 4-nitroacetophenone and phenylhydrazine.

Synthetic Pathway Visualization
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The following diagram illustrates the reaction workflow, from precursor condensation to the final

cyclized product.
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Figure 1: Synthetic Pathway for 2-(4-nitrophenyl)indole via Fischer Indole Synthesis

Click to download full resolution via product page

Mechanistic Insight

The transformation proceeds through a specific sequence of events driven by acid catalysis:

breaks, establishing the indole C2-C3 bond connection.

Aromatization: Elimination of ammonia (

) yields the aromatic indole system.

Part 3: Experimental Protocols

Hydrazone Formation: Condensation of the ketone and hydrazine eliminates water.
Ene-Hydrazine Tautomerization: The hydrazone isomerizes to an enamine-like structure.[1]

[3,3]-Sigmatropic Rearrangement: The key C-C bond forming step. The weak N-N bond

This protocol is designed for self-validation. The formation of the hydrazone intermediate (Step

1) is a critical "stop/go" checkpoint; if no precipitate forms, do not proceed to cyclization.

Phase 1: Preparation of the Hydrazone Intermediate
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Reagents: 4-Nitroacetophenone (1.0 eq), Phenylhydrazine (1.1 eq), Ethanol (solvent), Glacial
Acetic Acid (catalytic).

» Dissolve 4-nitroacetophenone (e.g., 10 mmol) in minimal hot ethanol.

¢ Add phenylhydrazine (11 mmol) dropwise with stirring.

o Add 2-3 drops of glacial acetic acid.

o Reflux the mixture for 1 hour.

e Checkpoint: Upon cooling, a colored solid (hydrazone) should precipitate.

« Filter, wash with cold ethanol, and dry. Yield is typically >80%.[2]

Phase 2: Cyclization (Fischer Indolization)

Reagents: Polyphosphoric Acid (PPA) or Zinc Chloride (

e Place the dried hydrazone into a reaction vessel containing Polyphosphoric Acid (PPA)
(approx. 10g per 1g of hydrazone).

o Heat the mixture to 100-110°C with vigorous mechanical stirring. Monitor the temperature
strictly; overheating (>140°C) causes charring.

e Maintain heating for 2—3 hours until the reaction mixture appears homogeneous and dark.

e Quenching: Pour the hot reaction mixture slowly onto crushed ice with stirring. The crude
indole will precipitate as a yellow/brown solid.

 Purification: Filter the solid. Recrystallize from ethanol or an ethanol/water mixture to obtain
pure 2-(4-nitrophenyl)indole.

Part 4: Spectroscopic Characterization

To validate the structure, researchers should look for the following diagnostic signals. The nitro
group exerts a strong electron-withdrawing effect, deshielding the protons on the phenyl ring.
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Nuclear Magnetic Resonance ( -NMR)

Solvent: DMSO-de

Chemical Shift
Proton ( Lo . .
. Multiplicity Integration Assignment
Environment
» Ppm)
Indole N-H 11.8-12.0 Broad Singlet 1H -H
(Exchangeable)
Doublet (
Phenyl (ortho-
a 8.20 - 8.35 2H Phenyl
NO2) Hz)
Doublet (
Phenyl (meta-
N 7.90 — 8.05 2H Phenyl
NO:2) Hz)
Indole
Indole C3-H 7.10-7.20 Singlet/Doublet 1H
-H
Indole Benzenoid  7.00 — 7.60 Multiplets 4H Indole

Mass Spectrometry (MS)

e Molecular lon (

): 238 m/z (Base peak or significant intensity).

o Fragmentation: Loss of

(M-46) is a common fragmentation pathway, observing a peak at ~192 m/z.

Part 5: Applications in Drug Discovery[1]

The 2-arylindole scaffold is a "privileged structure” in medicinal chemistry. The specific
inclusion of the 4-nitro group provides a handle for further functionalization (reduction to amine)
or serves as a pharmacophore itself.
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» Tubulin Inhibition: Derivatives of 2-phenylindole bind to the colchicine site of tubulin,
inhibiting microtubule polymerization.

e COX-2 Inhibition: The scaffold mimics the structure of known anti-inflammatory agents, fitting
into the cyclooxygenase active site.

o Fluorescence: The push-pull electronic system (Indole donor + Nitro acceptor) creates
solvatochromic fluorescence, useful in biological probing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
e 2. Organic Syntheses Procedure [orgsyn.org]

¢ To cite this document: BenchChem. [Technical Guide: Molecular Characterization and
Synthesis of 2-(4-nitrophenyl)indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10962499/docs#technical-guide-molecular-
characterization-and-synthesis-of-2-4-nitrophenyl-indole]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10962499/docs?utm_src=pdf-body#technical-guide-molecular-characterization-and-synthesis-of-2-4-nitrophenyl-indole
https://pubchem.ncbi.nlm.nih.gov/compound/2-4-nitrophenyl-1H-indole
https://www.benchchem.com/product/b10962499/docs?utm_src=pdf-body#technical-guide-molecular-characterization-and-synthesis-of-2-4-nitrophenyl-indole
https://www.chemsrc.com/en/cas/40015-09-6_892345.html
https://www.benchchem.com/product/b10962499?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Fischer_indole_synthesis
http://orgsyn.org/demo.aspx?prep=CV3P0725
https://www.benchchem.com/product/b10962499/docs#technical-guide-molecular-characterization-and-synthesis-of-2-4-nitrophenyl-indole
https://www.benchchem.com/product/b10962499/docs#technical-guide-molecular-characterization-and-synthesis-of-2-4-nitrophenyl-indole
https://www.benchchem.com/product/b10962499/docs#technical-guide-molecular-characterization-and-synthesis-of-2-4-nitrophenyl-indole
https://www.benchchem.com/product/b10962499/docs#technical-guide-molecular-characterization-and-synthesis-of-2-4-nitrophenyl-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10962499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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